Cas no 2228870-50-4 (3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole)

• Product Name: 3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole
• CAS No: 2228870-50-4
• MF: C₁₁H₁₈BrN
• MW: 244.171322345734
• CID: 6456031
• PubChem ID: 165644911
• Update Time: 2025-06-08

3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole
• 2228870-50-4
• EN300-1927193

• Inchi： 1S/C11H18BrN/c1-8-6-13-9(2)10(8)5-11(3,4)7-12/h6,13H,5,7H2,1-4H3
• InChI Key： URIHQCIANIHYAE-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1C(C)=CNC=1C

Computed Properties

• Exact Mass: 243.06226g/mol
• Monoisotopic Mass: 243.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 15.8Ų

Additional information on 3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole

Introduction to 3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole (CAS No. 2228870-50-4)

3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole, identified by the Chemical Abstracts Service Number (CAS No.) 2228870-50-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrrole class, a structural motif widely recognized for its biological activity and utility in drug development. The presence of bromine and methyl substituents in its molecular structure imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for further pharmacological exploration.

The molecular structure of 3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole consists of a pyrrole ring substituted with a 3-bromo-2,2-dimethylpropyl group at the 3-position and two methyl groups at the 2- and 4-positions. This specific arrangement of functional groups contributes to its reactivity and potential interactions with biological targets. The bromine atom, in particular, serves as a versatile handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been a growing interest in pyrrole derivatives due to their diverse biological activities. Pyrroles and their analogs have been reported to exhibit antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The compound 3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole is no exception and has been investigated for its potential pharmacological effects. Preliminary studies suggest that this compound may interfere with key enzymatic pathways involved in cancer cell proliferation and survival.

One of the most compelling aspects of 3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole is its role as a building block in the synthesis of more sophisticated molecules. Researchers have leveraged its reactive sites to develop novel scaffolds that mimic natural products known for their therapeutic benefits. For instance, the bromine substituent can be readily displaced by nucleophiles such as amines or thiols, allowing for the introduction of diverse functional groups that can fine-tune biological activity.

The synthesis of 3-(3-bromo-2,2-dimethylpropyl)-2,4-dimethyl-1H-pyrrole involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the formation of the pyrrole core followed by selective functionalization at the 3-position with the 3-bromo-2,2-dimethylpropyl group. Subsequent methylation at the 2- and 4-positions completes the desired structure. Advanced techniques such as cross-coupling reactions and palladium-catalyzed transformations have been employed to achieve high yields and purity.

The pharmacological potential of 3-(3-bromo-2,4-dimethylpyrrole derivatives) has been further explored in recent clinical studies. Researchers have synthesized several analogs of this compound and evaluated their efficacy against various diseases. Notably, some derivatives have shown promising results in preclinical trials for their ability to inhibit kinases involved in tumor growth. These findings underscore the importance of 3-(3-bromo-2,2-dimethylpropyl)-1H-pyrrole as a lead compound for drug discovery.

The chemical properties of 2228870-50-4 also make it an attractive candidate for material science applications beyond pharmaceuticals. Its ability to undergo selective modifications allows chemists to tailor its physical properties for use in polymers or liquid crystals. Additionally, the pyrrole ring can serve as a chromophore in organic light-emitting diodes (OLEDs), contributing to advancements in display technology.

In conclusion, 2228870 -50-4 represents a significant advancement in synthetic chemistry and drug development. Its unique structural features and reactivity make it a versatile tool for researchers aiming to create novel therapeutic agents. As our understanding of biological pathways continues to expand, 2228870 -50-4 is poised to play an increasingly important role in addressing some of today's most pressing medical challenges.